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Compound of Interest

Compound Name: 1-Piperonylipiperazine

Cat. No.: B118981

An In-depth Technical Guide to 1-Piperonylpiperazine

Abstract

1-Piperonylpiperazine, also known as 1-(3,4-methylenedioxybenzyl)piperazine, is a versatile
organic compound with a piperazine core structure. This document provides a comprehensive
overview of its physical and chemical characteristics, spectral data, and common experimental
protocols. It also explores its applications in pharmaceutical development, particularly in
neuropharmacology, as well as its roles in agriculture and the fragrance industry. This guide is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Physical and Chemical Properties

1-Piperonylpiperazine is typically a white to off-white or yellowish crystalline solid.[1][2] It is
characterized by a piperazine ring attached to a piperonyl group.[1] The compound has limited
solubility in water but is more soluble in organic solvents.[1][3]

Table 1: Physical and Chemical Properties of 1-Piperonylpiperazine
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Property Value Source(s)
Molecular Formula C12H16N202 [31141[5]
Molecular Weight 220.27 g/mol [41[5]

CAS Number 32231-06-4 [3][41[5]
Appearance White Po yellow to ora.nge 1AL

crystalline powder/solid

Melting Point 36-46 °C [31[4]
Boiling Point 147-149 °C at 2 mmHg [3114]

Solubility in Water

Slightly soluble (31.8 pg/mL at
pH 7.4)

[3]05]

Flash Point

>113 °C (>230 °F)

[3]

Density

~1.11 g/cm3 (estimate)

[3]

Refractive Index

~1.546 (estimate)

[3]

Spectral Data

The structural integrity of 1-piperonylpiperazine can be confirmed using various spectroscopic

methods. Key spectral data are summarized below.

Table 2: Spectral Data for 1-Piperonylpiperazine
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Technique Data Highlights Source(s)
Peaks at & 2.4-3.1 ppm
(piperazine protons) and o

1H NMR 6.7-6.9 ppm (benzo[d][1] [51[7]

[4]dioxole protons) confirm the

structure.

Mass Spectrometry (GC-MS)

The NIST library entry is
117928, with a top peak at m/z
135.

[5]

Infrared (IR) Spectroscopy

FTIR and ATR-IR spectra are

available for this compound.

[5]

Raman Spectroscopy

FT-Raman spectra have been

recorded for this compound.

[5]

UV/Vis Spectroscopy

Absorbance maxima are
observed at 238 nm and 285

nm.

[7]

Experimental Protocols
Synthesis of 1-Piperonylpiperazine

A common method for synthesizing monosubstituted piperazines involves the reaction of an in-

situ formed piperazine-1-ium cation with a suitable electrophile.[8] This method avoids the

formation of disubstituted byproducts.

Protocol: General Synthesis of Monosubstituted Piperazines

» Formation of Piperazine Monohydrochloride: An equimolar amount of anhydrous piperazine

and piperazine dihydrochloride hydrate are dissolved in methanol. The solution can be

heated to ensure complete dissolution.[8] This step protects one of the nitrogen atoms in the

piperazine ring.

o Reaction with Electrophile: Piperonal (3,4-methylenedioxybenzaldehyde) is the precursor to

the piperonyl group. The synthesis would likely involve reductive amination. The aldehyde is
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reacted with the piperazine monohydrochloride in the presence of a reducing agent (e.g.,

sodium borohydride, sodium triacetoxyborohydride).

o Reaction Conditions: The reaction is typically carried out in a polar aprotic solvent like
methanol or THF.[7][8] The temperature is often maintained between 80-100°C for 12-24

hours.[7]

o Workup and Purification: After the reaction is complete, the solvent is removed under

reduced pressure. The residue is then taken up in a suitable solvent and washed to remove

unreacted starting materials and byproducts. The final product can be purified by silica gel

chromatography or recrystallization from a solvent like ethanol to achieve high purity.[7]

General Synthesis Workflow for 1-Piperonylpiperazine

Reactants

Piperazine Piperonal (Aldehyde)

Process
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Caption: Synthesis workflow for 1-piperonylpiperazine.

Analytical Characterization

To confirm the identity and purity of synthesized 1-piperonylpiperazine, the following

analytical methods are typically employed:

o High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound, often with a C18 column and a mobile phase of acetonitrile and water.[7]

Nuclear Magnetic Resonance (*H NMR): Confirms the chemical structure by identifying the
chemical shifts and splitting patterns of the protons.[5][7]

Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern,
further confirming the structure.[5]

Biological Activity and Applications

1-Piperonylpiperazine is a compound of interest in various scientific and industrial fields due

to its versatile chemical nature.

Pharmaceutical Development: It serves as a precursor in the synthesis of pharmaceuticals,
particularly those targeting neurological disorders.[4] The compound has been studied for its
effects on 3,4-methylenedioxymethamphetamine (MDMA)-induced neurotoxicity.[2][3] It is
also a building block for developing agents with potential as sigma-1 receptor probes for
nuclear imaging.[7]

Pest Control: The compound is effective as an insect repellent and pesticide in agricultural
settings.[4]

Flavor and Fragrance: It is used in the formulation of unique scents for consumer products
like perfumes.[4]

Anti-inflammatory Research: A hybrid compound of caffeic acid and 1-piperonylpiperazine
has been shown to inhibit inflammation in macrophage cells, indicating potential for
developing new anti-inflammatory agents.[7]
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Applications of 1-Piperonylpiperazine

1-Piperonylpiperazine
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Caption: Logical relationships of 1-piperonylpiperazine applications.

Safety and Handling

1-Piperonylpiperazine is classified as an irritant.[6] It can cause skin and serious eye irritation,
and may cause respiratory irritation.[5] Appropriate personal protective equipment (PPE), such
as gloves, eye shields, and a dust mask, should be used when handling this compound. It is a
combustible solid and should be stored in a cool, dark place, preferably under an inert gas as it
can be hygroscopic.[9]

Conclusion

1-Piperonylpiperazine is a significant chemical intermediate with a well-defined profile of
physical, chemical, and spectral properties. Its utility spans from the synthesis of complex
pharmaceutical agents to applications in agriculture and consumer products. The experimental
protocols for its synthesis and analysis are well-established, making it an accessible compound
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for a wide range of research and development activities. Proper safety precautions are
essential when handling this versatile, yet hazardous, chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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